Cas no 2680749-92-0 (4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-2-(trifluoromethyl)pentanoic acid)

• Product Name: 4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-2-(trifluoromethyl)pentanoic acid
• CAS No: 2680749-92-0
• MF: C₁₁H₁₆F₃NO₄
• MW: 283.244254112244
• CID: 5634515
• PubChem ID: 165908817
• Update Time: 2025-10-31

4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-2-(trifluoromethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680749-92-0
• 4-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(trifluoromethyl)pentanoic acid
• EN300-28286565
• 4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-2-(trifluoromethyl)pentanoic acid

• Inchi： 1S/C11H16F3NO4/c1-4-5-19-9(18)15-10(8(16)17,6-7(2)3)11(12,13)14/h4,7H,1,5-6H2,2-3H3,(H,15,18)(H,16,17)
• InChI Key： IGQVUIGEEZAPMF-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(CC(C)C)NC(=O)OCC=C)(F)F

Computed Properties

• Exact Mass: 283.10314248g/mol
• Monoisotopic Mass: 283.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-2-(trifluoromethyl)pentanoic acid

4-Methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-2-(trifluoromethyl)pentanoic Acid: A Comprehensive Overview

4-Methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-2-(trifluoromethyl)pentanoic acid, with the CAS number NO2680749-92-0, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of pentanoic acids, characterized by a five-carbon chain with a carboxylic acid group. The presence of a trifluoromethyl group and a (prop-2-en-1-yloxy)carbonylamino substituent adds complexity to its structure, making it a subject of interest for researchers in medicinal chemistry, agrochemistry, and materials science.

The synthesis of this compound involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses, reducing the environmental footprint of its production. The use of microwave-assisted synthesis and continuous flow reactors has also been explored, offering promising results for scaling up production while maintaining product quality.

One of the most notable applications of this compound is in the field of drug discovery. Its structure, particularly the trifluoromethyl group, confers high lipophilicity, which is advantageous for improving drug bioavailability. Researchers have reported that this compound exhibits potential as a lead molecule for developing novel therapeutics targeting various diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated its ability to modulate key signaling pathways, making it a promising candidate for further investigation.

In addition to its pharmaceutical applications, this compound has shown potential in agrochemistry. Its ability to inhibit specific enzymes involved in plant growth regulation has led to exploratory studies on its use as a herbicide or plant growth regulator. Field trials conducted under controlled conditions have indicated that it can effectively control weed growth without causing significant harm to crops, suggesting its suitability for sustainable agricultural practices.

The unique properties of 4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-2-(trifluoromethyl)pentanoic acid also make it an interesting candidate for materials science applications. Its ability to form stable complexes with metal ions has been leveraged in the development of novel catalysts for organic transformations. Recent studies have highlighted its role in asymmetric catalysis, where it serves as a chiral ligand to induce high enantioselectivity in reactions.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial. Researchers have investigated its biodegradation under various environmental conditions and found that it undergoes rapid microbial degradation under aerobic conditions. This finding is reassuring for its safe use in agricultural and pharmaceutical applications.

In conclusion, 4-methyl-2-{(prop-2-en-1-yloxy)carbonylamino}-2-(trifluoromethyl)pentanoic acid (CAS NO2680749-92-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for addressing contemporary challenges in medicine, agriculture, and materials science. Continued research into its properties and potential uses will undoubtedly unlock further opportunities for innovation and sustainable development.